6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
Overview
Description
Typically, the description of a chemical compound includes its IUPAC name, molecular formula, and structural formula. It may also include information about its appearance (solid, liquid, color, etc.) and any notable characteristics .
Synthesis Analysis
This would involve a detailed examination of the methods used to synthesize the compound. It would look at the starting materials, the reactions used, the conditions under which the reactions are carried out, and the yield of the final product .Molecular Structure Analysis
This would involve using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the compound .Chemical Reactions Analysis
This would involve studying the reactions that the compound undergoes. This could include reactions with other compounds, its behavior under various conditions, and any products formed during these reactions .Physical And Chemical Properties Analysis
This would involve studying properties such as the compound’s melting point, boiling point, solubility, density, and reactivity .Scientific Research Applications
Structural Analysis and Molecular Interactions :
- The study of similar tetrahydropyrimidine-2,4-dione molecules has revealed insights into their molecular structure and intermolecular interactions. For example, research on a related compound, 1-[(Cyclopropylmethoxy)methyl]-6-(3,4-dimethoxybenzyl)-5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione ethanol hemisolvate, focused on its crystal structure, revealing planar pyrimidine rings and various hydrogen bonding interactions (El‐Brollosy et al., 2012).
Chemical Synthesis and Derivatives :
- Studies have been conducted on synthesizing various derivatives of pyrimidine-2,4-diones, which are structurally similar to 6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. This includes research on the synthesis of substituted pyrido[2,3-d]pyrimidones and their annulated derivatives, demonstrating the chemical versatility of this compound class (Hamama et al., 2007).
Pharmaceutical Applications :
- Derivatives of dihydropyrimidine-2,4-dione have been investigated for potential pharmaceutical applications. For instance, the synthesis and in vitro cytotoxic evaluation of dihydropyrimidine-2,4(1H,3H)-dione derivatives have been explored, indicating potential applications in cancer treatment (Udayakumar et al., 2017).
Solid-Phase Synthesis Techniques :
- Solid-phase synthesis methods have been developed for dihydropyrimidine-2,4-diones, showcasing advanced techniques in synthetic chemistry that could be applicable to the synthesis of 6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (Kolodziej & Hamper, 1996).
Antimicrobial and Antioxidant Properties :
- Research on 6-amino-1,3-dimethyluracil derivatives, which are closely related to the compound , has investigated their potential as antimicrobial and antioxidant agents. This research highlights the potential biological activity of compounds within this chemical class (Al-Adhami & Al-Majidi, 2021).
Mechanism of Action
Target of Action
Similar compounds, such as uracil derivatives, have been reported to have a broad spectrum of pharmacological activities .
Mode of Action
It is known that the compound is synthesized through the condensation of 6-amino-1,3-dimethyluracil with substituted benzaldehydes . This process results in Schiff base derivatives, which are then cyclized to form the final compound .
Biochemical Pathways
Uracil derivatives, which are structurally similar to this compound, are known to play key roles as intermediates in the synthesis of purines . These purines constitute the basic nucleus of a number of medicinally active molecules .
Result of Action
Similar compounds have been reported to exhibit antimicrobial, antioxidant, anticancer, and anti-leukemia activities .
Action Environment
It is known that the synthesis of the compound involves a three-component reaction, which could potentially be influenced by factors such as temperature, ph, and the presence of other chemicals .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves the reaction of cyclohexylamine with ethyl acetoacetate to form 1-cyclohexyl-3-oxobutan-2-amine, which is then reacted with urea to form 6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione.", "Starting Materials": [ "Cyclohexylamine", "Ethyl acetoacetate", "Urea" ], "Reaction": [ "Step 1: Cyclohexylamine is added dropwise to a solution of ethyl acetoacetate in ethanol at room temperature.", "Step 2: The reaction mixture is stirred at room temperature for 24 hours.", "Step 3: The solvent is removed under reduced pressure to obtain 1-cyclohexyl-3-oxobutan-2-amine as a yellow oil.", "Step 4: Urea is added to a solution of 1-cyclohexyl-3-oxobutan-2-amine in ethanol.", "Step 5: The reaction mixture is heated under reflux for 6 hours.", "Step 6: The solvent is removed under reduced pressure and the residue is dissolved in water.", "Step 7: The solution is acidified with hydrochloric acid and the resulting solid is filtered and washed with water.", "Step 8: The solid is recrystallized from ethanol to obtain 6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione as a white solid." ] } | |
CAS RN |
75914-78-2 |
Product Name |
6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione |
Molecular Formula |
C11H17N3O2 |
Molecular Weight |
223.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
